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Compound of Interest

Compound Name: Iopamidol-d8

CAS No.: 1795778-90-3

Cat. No.: B587575

Get Quote

Executive Summary & Substance Profile
Iopamidol-d8 is a stable isotope-labeled derivative of Iopamidol, primarily utilized as an

Internal Standard (IS) in Liquid Chromatography-Mass Spectrometry (LC-MS) workflows for the

quantification of iodinated contrast media in environmental or biological matrices.

Crucial Safety Distinction: Although labeled with deuterium (ngcontent-ng-c3932382896=""

_nghost-ng-c706637299="" class="inline ng-star-inserted">

H), Iopamidol-d8 is NOT radioactive. It is a stable isotope. Do not dispose of this material in
radioactive waste streams. Doing so will trigger costly regulatory re-evaluations and rejection
by waste handlers.
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Property Technical Detail

CAS Number (Parent) 60166-93-0 (Iopamidol)

Chemical Class Non-ionic, iodinated benzene derivative

Halogen Content
High (Iodine).[1] Requires segregation from non-

halogenated solvents.

Primary Hazard
Irritant (Skin/Eye).[2][3] Not P-listed or U-listed

under RCRA.

Solubility Soluble in Water, Methanol.[4][1]

Waste Characterization & Risk Assessment
Before initiating disposal, you must characterize the waste state.[4] In an analytical laboratory,

Iopamidol-d8 exists in two distinct states, each requiring a different disposal pathway.

A. The "Driver" Principle
In hazardous waste management, the "Driver" is the component that dictates the regulatory

classification.[4]

Neat (Solid) State: The toxicity of the Iopamidol molecule itself is the driver.

Solvated (Liquid) State: The solvent (e.g., Methanol, Acetonitrile) is almost always the driver.

[4] The Iopamidol-d8 is merely a contaminant within that hazardous solvent.

B. Halogenated Waste Segregation
Iopamidol-d8 contains three iodine atoms per molecule.

Rule: When dissolved in solvents, this solution must be segregated into Halogenated Waste

streams.

Why? Incineration of halogenated compounds requires specific scrubbers to capture acid

gases (like HI or HCl). Mixing iodinated compounds into non-halogenated fuel blending

streams can damage incinerators and violate emission permits.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid / Neat Substance
Context: Expired reference standards or spilled powder.

Containment: Transfer the solid material into a screw-top vial or high-density polyethylene

(HDPE) jar.

Labeling: Apply a hazardous waste label.

Chemical Name: "Iopamidol-d8 Solid Waste"

Constituents: 100% Iopamidol-d8

Hazard Checkbox: "Irritant" (Unless local regulations require "Toxic").

RCRA Classification: Generally Non-Regulated Chemical Waste (unless mixed with other

listed hazardous wastes). However, always defer to your facility's specific vendor profile.[4]

Accumulation: Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Liquid Solutions (LC-MS Waste)
Context: Stock solutions in Methanol or LC-MS effluent.

Identify the Solvent Matrix:

Common: Methanol (MeOH), Acetonitrile (ACN), Water.[4]

Select the Correct Carboy:

CORRECT: "Halogenated Organic Solvents" (Red can/tag).

INCORRECT: "Non-Halogenated Solvents" or "Aqueous Waste" (unless <1% organic).

Labeling:

List the Solvent % (e.g., "99% Methanol").[4]
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List the Trace Contaminant: "Trace Iopamidol-d8".

Hazard Codes: Flammable (D001), Toxic (if applicable).[4]

Verification: Ensure the carboy cap is vented (if required by safety policy) but sealed when

not in use to prevent evaporation of the carrier solvent.

Scenario C: Empty Container Management
Context: The original amber glass vial from the manufacturer.

Triple Rinse: Rinse the empty vial three times with a compatible solvent (e.g., Methanol).[4]

Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container (See

Scenario B).

Defacing: Cross out the original label or remove it entirely.

Glass Disposal: Place the clean, dry vial in the "Broken Glass / Sharps" bin or "Recyclable

Glass" bin, depending on facility rules for chemically decontaminated glass.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for proper disposal, ensuring compliance

with halogen segregation rules.
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Waste: Iopamidol-d8

Determine Physical State

Solid / Neat Powder Liquid / Solution

Solid Chemical Waste
(Label: Irritant)

Identify Solvent Matrix

Halogenated Organic Waste
(Due to Iodine content)

Contains MeOH/ACN
(Standard LC-MS)

Aqueous Waste
(If <5% Organic & Approved)

Pure Water Only
(Rare)

High-Temp Incineration
(Professional Disposal)

Check Local POTW Rules

Click to download full resolution via product page

Figure 1: Decision tree for Iopamidol-d8 disposal. Note that the presence of Iodine forces the

liquid stream into "Halogenated" waste to protect incinerator integrity.[4]

Regulatory Reference Table
Use the codes below when filling out your hazardous waste tags or manifest.
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Waste Component RCRA Code (USA)
Hazard

Characteristic
Disposal Path

Iopamidol-d8 (Solid) None (Not Listed) Irritant / Organoiodide Chemical Incineration

Methanol Solution D001 (Ignitable), F003 Flammable / Toxic
Fuel Blending or

Incineration

Acetonitrile Solution D001, F003 Flammable / Toxic
Fuel Blending or

Incineration

LC-MS Effluent D001 (Likely)
Flammable /

Halogenated

Halogenated Waste

Stream

Emergency Procedures (Spill Response)
In the event of a spill of Iopamidol-d8 powder or solution:

PPE: Wear nitrile gloves, safety glasses, and a lab coat.[4] Respiratory protection (N95) is

recommended for powder spills to prevent inhalation of dust.

Powder Spill:

Do not dry sweep (creates dust).[5]

Cover with wet paper towels (water or methanol).

Wipe up and place all materials into a wide-mouth jar labeled "Debris from Iopamidol

Spill."

Liquid Spill:

Absorb with inert material (vermiculite or spill pads).

Place in a sealed bag or jar.

Clean the surface with soap and water to remove sticky contrast residue.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b587575/docs?utm_src=pdf-body#iopamidol-d8-proper-disposal-procedures-a-technical-guide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://static.cymitquimica.com/products/45/pdf/sds-1344724.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 65492, Iopamidol.[4] Retrieved from [Link]

U.S. Environmental Protection Agency (2024).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes.[4] Retrieved from [Link]

ResolveMass Laboratories (2025).Deuterated Internal Standards for LC-MS: Selection &

Custom Synthesis. Retrieved from [Link]

Bracco Diagnostics (2023).Safety Data Sheet: Iopamidol Injection. Retrieved from [Link]

Disclaimer: This guide is for informational purposes for trained laboratory personnel. Always

adhere to your institution's Environmental Health & Safety (EHS) guidelines and local/federal

regulations (e.g., 40 CFR 261).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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